Cas no 72322-15-7 (Acetic acid,2-[[1-(9H-fluoren-2-yl)ethyl]sulfinyl]-)

Acetic acid,2-[[1-(9H-fluoren-2-yl)ethyl]sulfinyl]- structure
72322-15-7 structure
Product Name:Acetic acid,2-[[1-(9H-fluoren-2-yl)ethyl]sulfinyl]-
CAS No:72322-15-7
MF:C17H16O3S
MW:300.372143745422
CID:569924
PubChem ID:3055367
Update Time:2025-04-19

Acetic acid,2-[[1-(9H-fluoren-2-yl)ethyl]sulfinyl]- Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,2-[[1-(9H-fluoren-2-yl)ethyl]sulfinyl]-
    • (1-(2-Fluorenyl)-aethylsulfinyl)essigsaeure [German]
    • 2-[1-(9H-fluoren-2-yl)ethylsulfinyl]acetic acid
    • ((1-(9H-Fluoren-2-yl)ethyl)sulfinyl)acetic acid
    • (1-(2-Fluorenyl)-aethylsulfinyl)essigsaeure
    • AC1MHPET
    • Acetic acid, ((1-(9H-fluoren-2-yl)ethyl)sulfinyl)-
    • AG-G-84575
    • CTK5D5898
    • LS-12145
    • 2-((1-(9H-Fluoren-2-yl)ethyl)sulfinyl)acetic acid
    • 72322-15-7
    • DTXSID50993115
    • [1-(9H-FLUOREN-2-YL)ETHANESULFINYL]ACETIC ACID
    • 2-((1-(9H-Fluoren-2-yl)ethyl)sulfinyl)aceticacid
    • Inchi: 1S/C17H16O3S/c1-11(21(20)10-17(18)19)12-6-7-16-14(8-12)9-13-4-2-3-5-15(13)16/h2-8,11H,9-10H2,1H3,(H,18,19)
    • InChI Key: TVYAXEKVOBWADF-UHFFFAOYSA-N
    • SMILES: S(CC(=O)O)(C(C)C1C=CC2C3C=CC=CC=3CC=2C=1)=O

Computed Properties

  • Exact Mass: 300.08208
  • Monoisotopic Mass: 300.08201554g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 422
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.7
  • Topological Polar Surface Area: 73.6Ų

Experimental Properties

  • PSA: 54.37
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